Cas no 5935-44-4 (1-(1,3-benzodioxol-5-yl)-2-methyl-5-phenyl-1H-pyrrole)

• Product Name: 1-(1,3-benzodioxol-5-yl)-2-methyl-5-phenyl-1H-pyrrole
• CAS No: 5935-44-4
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 1614340
• PubChem ID: 921421
• Update Time: 2025-04-21

1-(1,3-benzodioxol-5-yl)-2-methyl-5-phenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-2-methyl-5-phenyl-1H-pyrrole
• 1-Benzo[1,3]dioxol-5-yl-2-methyl-5-phenyl-1H-pyrrole
• 1H-Pyrrole, 1-(1,3-benzodioxol-5-yl)-2-methyl-5-phenyl-
• 1-(1,3-benzodioxol-5-yl)-2-methyl-5-phenylpyrrole
• CHEMBL4997458
• CBMicro_038170
• AKOS000285946
• SCHEMBL18292492
• 5935-44-4
• DTXSID90358885
• BIM-0038195.P001
• STK020205
• Oprea1_698081
• 1-(2H-1,3-BENZODIOXOL-5-YL)-2-METHYL-5-PHENYLPYRROLE

• Inchi： 1S/C18H15NO2/c1-13-7-9-16(14-5-3-2-4-6-14)19(13)15-8-10-17-18(11-15)21-12-20-17/h2-11H,12H2,1H3
• InChI Key： OFJMRPHCBPGNCZ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)N1C(C)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 277.11035
• Monoisotopic Mass: 277.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4
• XLogP3: 4.2

Experimental Properties

• Density: 1.19
• Boiling Point: 433.2°C at 760 mmHg
• Flash Point: 215.8°C
• Refractive Index: 1.626
• PSA: 23.39